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9(S)-HODE 9(S)-HODE 9(S)-HODE is a 9-HODE in which the 9-hydroxy group has S-stereochemistry. It is a conjugate acid of a 9(S)-HODE(1-). It is an enantiomer of a 9(R)-HODE.
(9S,10E,12Z)-9-hydroxyoctadeca-10,12-dienoic acid is a natural product found in Turbinellus floccosus with data available.
Brand Name: Vulcanchem
CAS No.: 73543-67-6
VCID: VC21244342
InChI: InChI=1S/C18H32O3/c1-2-3-4-5-6-8-11-14-17(19)15-12-9-7-10-13-16-18(20)21/h6,8,11,14,17,19H,2-5,7,9-10,12-13,15-16H2,1H3,(H,20,21)/b8-6-,14-11+/t17-/m1/s1
SMILES: CCCCCC=CC=CC(CCCCCCCC(=O)O)O
Molecular Formula: C18H32O3
Molecular Weight: 296.4 g/mol

9(S)-HODE

CAS No.: 73543-67-6

Cat. No.: VC21244342

Molecular Formula: C18H32O3

Molecular Weight: 296.4 g/mol

* For research use only. Not for human or veterinary use.

9(S)-HODE - 73543-67-6

Specification

Description 9(S)-HODE is a 9-HODE in which the 9-hydroxy group has S-stereochemistry. It is a conjugate acid of a 9(S)-HODE(1-). It is an enantiomer of a 9(R)-HODE.
(9S,10E,12Z)-9-hydroxyoctadeca-10,12-dienoic acid is a natural product found in Turbinellus floccosus with data available.
CAS No. 73543-67-6
Molecular Formula C18H32O3
Molecular Weight 296.4 g/mol
IUPAC Name (9S,10E,12Z)-9-hydroxyoctadeca-10,12-dienoic acid
Standard InChI InChI=1S/C18H32O3/c1-2-3-4-5-6-8-11-14-17(19)15-12-9-7-10-13-16-18(20)21/h6,8,11,14,17,19H,2-5,7,9-10,12-13,15-16H2,1H3,(H,20,21)/b8-6-,14-11+/t17-/m1/s1
Standard InChI Key NPDSHTNEKLQQIJ-UINYOVNOSA-N
Isomeric SMILES CCCCC/C=C\C=C\[C@H](CCCCCCCC(=O)O)O
SMILES CCCCCC=CC=CC(CCCCCCCC(=O)O)O
Canonical SMILES CCCCCC=CC=CC(CCCCCCCC(=O)O)O

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